![molecular formula C22H19ClF3N5O5S B2544827 N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide CAS No. 868228-01-7](/img/structure/B2544827.png)
N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide
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Overview
Description
The compound is a complex organic molecule with several functional groups, including an amine, a thioether, a pyrimidinone, and a benzamide group. These functional groups suggest that the compound could have a variety of chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the core pyrimidinone structure, followed by the introduction of the various substituents. The exact synthetic route would depend on the specific reactivity and compatibility of the different functional groups .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is quite complex. It contains a pyrimidinone ring, which is a six-membered ring with two nitrogen atoms and a carbonyl group. Attached to this ring are several other functional groups, including an amine, a thioether, and a benzamide group .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its various functional groups. For example, the amine group might be involved in acid-base reactions, the thioether group could participate in oxidation and reduction reactions, and the carbonyl group in the pyrimidinone ring could undergo addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amine and the carbonyl group would likely make the compound soluble in polar solvents .Scientific Research Applications
Synthesis and Characterization of Novel Polymeric Materials
Research conducted by Butt et al. (2005) introduced new diamines synthesized and polymerized with various anhydrides to create polyimides with notable solubility and thermal properties, indicating the utility of such chemical structures in developing advanced polymeric materials (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
Reductive Chemistry for Novel Cytotoxic Agents
Palmer et al. (1995) explored the reductive chemistry of a bioreductive drug, highlighting the selective toxicity towards hypoxic cells through the enzymatic reduction of nitro groups to corresponding amines or hydroxylamines. This research suggests the potential of incorporating such compounds in the design of hypoxia-selective cytotoxic agents for cancer therapy (Palmer, van Zijl, Denny, & Wilson, 1995).
Antimicrobial and Anti-HIV Agents
Patel and Chikhalia (2006) synthesized compounds that were tested for their antibacterial and anti-HIV activities, indicating the role of such chemical structures in developing new therapeutic agents (Patel & Chikhalia, 2006).
Agricultural Chemistry: Herbicides
The synthesis and herbicidal activities of compounds derived from such complex chemical structures have been explored, demonstrating their potential in controlling agricultural pests and weeds, indicating their utility in the development of new herbicidal compounds (Fu-b, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[4-amino-2-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClF3N5O5S/c1-35-14-6-3-10(7-15(14)36-2)19(33)29-17-18(27)30-21(31-20(17)34)37-9-16(32)28-13-8-11(22(24,25)26)4-5-12(13)23/h3-8H,9H2,1-2H3,(H,28,32)(H,29,33)(H3,27,30,31,34) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROZAKFBJNWWVGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClF3N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
557.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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